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Compound of Interest

Compound Name: alpha-Guaiene

Cat. No.: B1239748 Get Quote

Spectral Data of alpha-Guaiene: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral data for the sesquiterpene

alpha-Guaiene, a compound of interest in various fields, including fragrance, flavoring, and

pharmaceuticals. This document outlines the key spectral characteristics in Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), supported by detailed

experimental protocols for data acquisition.

Quantitative Spectral Data
The following tables summarize the key quantitative data obtained from the spectral analysis of

alpha-Guaiene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: 1H and 13C NMR Spectroscopic Data for α-Guaiene.[1]
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Position 13C Chemical Shift (ppm) 1H Chemical Shift (ppm)

1 49.8 2.65 (m)

2 26.9 1.95-2.05 (m)

3 31.8 1.55-1.65 (m)

4 43.1 2.45 (m)

5 149.2 -

6 35.1 2.80 (m)

7 48.5 2.80 (m)

8 26.1 1.80-1.90 (m)

9 125.8 5.30 (t, J=7.0 Hz)

10 139.7 -

11 149.9 -

12 21.0 1.70 (s)

13 108.9 4.70 (s), 4.72 (s)

14 16.5 0.95 (d, J=7.0 Hz)

15 25.9 1.05 (d, J=7.0 Hz)

Note: Data is compiled from typical values and may vary slightly based on the solvent and

experimental conditions.

Mass Spectrometry (MS)
Table 2: Key Mass Spectrometry Fragmentation Data for α-Guaiene.[1]
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m/z Relative Intensity Possible Fragment

204 Low [C₁₅H₂₄]⁺ (Molecular Ion)

189 Moderate [M - CH₃]⁺

161 Moderate [M - C₃H₇]⁺

105 High (Base Peak) [C₈H₉]⁺

93 Significant [C₇H₉]⁺

Infrared (IR) Spectroscopy
Table 3: Characteristic Infrared Absorption Bands for α-Guaiene.

Wavenumber (cm⁻¹) Intensity Assignment

~3080 Medium
=C-H stretch (exocyclic

methylene)

~2960-2850 Strong C-H stretch (alkane)

~1640 Medium C=C stretch (alkene)

~1450 Medium C-H bend (alkane)

~885 Strong
=C-H bend (out-of-plane,

exocyclic methylene)

Experimental Protocols
The following are detailed methodologies for the acquisition of spectral data for alpha-
Guaiene.

NMR Spectroscopy
Sample Preparation:

Weigh approximately 5-25 mg of purified alpha-Guaiene.
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Dissolve the sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR

tube.

Ensure the sample is fully dissolved and free of any particulate matter by filtering it through a

small plug of glass wool in a Pasteur pipette if necessary.

Instrumentation and Data Acquisition:

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a 5

mm probe.

1H NMR:

Pulse Sequence: Standard single-pulse sequence.

Acquisition Parameters: Acquire a sufficient number of scans to achieve a good signal-to-

noise ratio. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of

1-2 seconds, and an acquisition time of 2-4 seconds.

13C NMR:

Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

Acquisition Parameters: A wider spectral width (e.g., 0-220 ppm) is required. Due to the

lower natural abundance of 13C, a larger number of scans and a longer relaxation delay

(e.g., 2-5 seconds) are necessary.

2D NMR (COSY, HSQC, HMBC): Standard pulse programs and parameters are used to

establish proton-proton and proton-carbon correlations for complete structural assignment.

Gas Chromatography-Mass Spectrometry (GC-MS)
Sample Preparation:

Prepare a dilute solution of alpha-Guaiene in a volatile organic solvent (e.g., hexane or ethyl

acetate) at a concentration of approximately 1 mg/mL.

Instrumentation and Data Acquisition:
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Gas Chromatograph (GC):

Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d.,

0.25 µm film thickness), is typically used.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injector: Split/splitless injector, operated in split mode with a split ratio of 50:1. The injector

temperature is typically set to 250°C.

Oven Temperature Program: An initial temperature of 60°C held for 2 minutes, then

ramped to 240°C at a rate of 3°C/min, and held for 5 minutes.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or Ion Trap.

Scan Range: m/z 40-400.

Ion Source Temperature: 230°C.

Transfer Line Temperature: 280°C.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation (Neat Liquid):

Place a single drop of pure alpha-Guaiene onto the surface of a clean, dry salt plate (e.g.,

NaCl or KBr).

Place a second salt plate on top of the first, gently pressing to form a thin liquid film between

the plates.

Instrumentation and Data Acquisition:

Spectrometer: A Fourier-Transform Infrared (FT-IR) spectrometer.
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Mode: Transmission.

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Scans: A minimum of 16 scans are co-added to improve the signal-to-noise ratio.

Background: A background spectrum of the clean, empty salt plates should be acquired prior

to running the sample.

Workflow and Logical Relationships
The following diagrams illustrate the logical workflow for the spectral analysis of alpha-
Guaiene.
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Caption: Workflow for the spectral analysis of alpha-Guaiene.
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Caption: Detailed workflow of the GC-MS analysis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. eng.uc.edu [eng.uc.edu]

To cite this document: BenchChem. [spectral data for alpha-Guaiene (NMR, IR, Mass
Spec)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239748#spectral-data-for-alpha-guaiene-nmr-ir-
mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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